Cas no 56983-64-3 (2-Butenedioic acid,2-(1-naphthalenylamino)-, 1,4-dimethyl ester)

• Product Name: 2-Butenedioic acid,2-(1-naphthalenylamino)-, 1,4-dimethyl ester
• CAS No: 56983-64-3
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 378700
• PubChem ID: 5888959
• Update Time: 2025-04-19

2-Butenedioic acid,2-(1-naphthalenylamino)-, 1,4-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-(1-naphthalenylamino)-, 1,4-dimethyl ester
• dimethyl (E)-2-(naphthalen-1-ylamino)but-2-enedioate
• NSC206534
• 56983-64-3
• NSC-206534
• DTXSID40421290

• Inchi： 1S/C16H15NO4/c1-20-15(18)10-14(16(19)21-2)17-13-9-5-7-11-6-3-4-8-12(11)13/h3-10,17H,1-2H3/b14-10+
• InChI Key： ZZWPMWHEHQYQTR-GXDHUFHOSA-N
• SMILES： O(C)C(/C(=C\C(=O)OC)/NC1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 285.10015
• Monoisotopic Mass: 285.100108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 64.6
• XLogP3: 3.8

Experimental Properties

• Density: 1.262
• Boiling Point: 450°C at 760 mmHg
• Flash Point: 225.9°C
• Refractive Index: 1.629
• PSA: 64.63